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Compound of Interest

Compound Name: 1-Bromo-2,4,5-trichlorobenzene

Cat. No.: B050287 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This guide provides essential safety and

logistical information for the proper disposal of 1-Bromo-2,4,5-trichlorobenzene, a

halogenated aromatic compound. The following procedures are based on safety data sheets

for the compound and structurally similar chemicals, emphasizing the importance of adhering to

local, regional, and national regulations.

Physicochemical and Hazard Data
Quantitative data for 1-Bromo-2,4,5-trichlorobenzene and its isomers are summarized below.

This information is critical for understanding the compound's properties and potential hazards.
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Property

1-Bromo-
2,4,5-
trichlorobe
nzene

1-Bromo-4-
chlorobenz
ene

1-Bromo-3-
chlorobenz
ene

1-Bromo-
2,3,5-
trichlorobe
nzene

1-Bromo-
3,4,5-
trichlorobe
nzene

CAS Number 29682-44-8
Not specified

in snippets

Not specified

in snippets
81067-38-1 21928-51-8

Molecular

Formula
C₆H₂BrCl₃[1]

Not specified

in snippets
C₆H₄BrCl

Not specified

in snippets

Not specified

in snippets

Molecular

Weight

260.35 g/mol

[1]

Not specified

in snippets
191.45 g/mol

Not specified

in snippets

Not specified

in snippets

Appearance Not specified

Clear

colorless to

light yellow

liquid

Not specified

in snippets

White, Solid

Crystalline[2]

Not specified

in snippets

Melting Point 142-143°C[1]
Not specified

in snippets

Not specified

in snippets

Not specified

in snippets

Not specified

in snippets

Boiling Point Not specified
Not specified

in snippets
196°C

Not specified

in snippets

Not specified

in snippets

Density Not specified
Not specified

in snippets

1.63 g/mL at

25°C

Not specified

in snippets

Not specified

in snippets

Flash Point Not specified
Not specified

in snippets

80°C (closed

cup)

Not specified

in snippets

Not specified

in snippets

Hazards Harmful if

swallowed,

Causes skin

irritation,

Causes

serious eye

irritation, May

cause

respiratory

irritation[1][3]

Harmful by

inhalation

and if

swallowed,

Irritating to

eyes,

respiratory

system and

skin, Toxic to

Skin irritation,

serious eye

irritation,

combustible

liquid

Causes skin

irritation,

Causes

serious eye

irritation, May

cause

respiratory

irritation[2]

Not specified

in snippets
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aquatic

organisms[4]

Experimental Protocol: Disposal of 1-Bromo-2,4,5-
trichlorobenzene
This material should be treated as hazardous waste. All disposal practices must comply with

local, regional, and national regulations.[5]

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

[6]

If there is a risk of dust formation or inhalation, use a particle respirator.[6]

2. Waste Collection:

Collect waste 1-Bromo-2,4,5-trichlorobenzene in a suitable, labeled, and sealed container.

[4]

For spills, use an inert absorbent material such as sand, vermiculite, or earth to contain the

spill.[5]

Carefully sweep or shovel the absorbed material into a sealed container for disposal.[2][5]

Avoid creating dust.[4][6]

3. Chemical Waste Disposal:

The primary recommended disposal method is incineration.[5]

Dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber.[5]

All disposal must be carried out by a licensed and approved waste disposal plant.[2][7]

4. Container Disposal:
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Do not reuse empty containers.[5]

Dispose of empty containers as unused product in accordance with approved waste disposal

practices.[5]

5. Spill Decontamination:

Following the removal of the spilled material, clean the spill area with a suitable solvent,

followed by washing with soap and water.[5]

Prevent runoff from entering drains or waterways.[4] If contamination occurs, advise

emergency services.[4]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 1-Bromo-2,4,5-
trichlorobenzene.
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Caption: Workflow for the proper disposal of 1-Bromo-2,4,5-trichlorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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